Cas no 338963-39-6 (4-Chloro-2-{[(4-methylphenyl)methyl]sulfanyl}-5,6,7,8-tetrahydroquinazoline)

• Product Name: 4-Chloro-2-{[(4-methylphenyl)methyl]sulfanyl}-5,6,7,8-tetrahydroquinazoline
• CAS No: 338963-39-6
• MF: C₁₆H₁₇ClN₂S
• MW: 304.837581396103
• CID: 5692489
• PubChem ID: 3730834
• Update Time: 2023-10-13

4-Chloro-2-{[(4-methylphenyl)methyl]sulfanyl}-5,6,7,8-tetrahydroquinazoline Chemical and Physical Properties

Names and Identifiers

• 5N-308S
• 4-chloro-2-{[(4-methylphenyl)methyl]sulfanyl}-5,6,7,8-tetrahydroquinazoline
• 338963-39-6
• 4-chloro-2-[(4-methylphenyl)methylsulfanyl]-5,6,7,8-tetrahydroquinazoline
• AKOS005095619
• 4-chloro-2-[(4-methylbenzyl)sulfanyl]-5,6,7,8-tetrahydroquinazoline
• 4-CHLORO-5,6,7,8-TETRAHYDRO-2-QUINAZOLINYL 4-METHYLBENZYL SULFIDE
• Quinazoline, 4-chloro-5,6,7,8-tetrahydro-2-[[(4-methylphenyl)methyl]thio]-
• 4-Chloro-2-{[(4-methylphenyl)methyl]sulfanyl}-5,6,7,8-tetrahydroquinazoline

• Inchi： 1S/C16H17ClN2S/c1-11-6-8-12(9-7-11)10-20-16-18-14-5-3-2-4-13(14)15(17)19-16/h6-9H,2-5,10H2,1H3
• InChI Key： YZOFNFIZBCRIIM-UHFFFAOYSA-N
• SMILES： ClC1=C2C(CCCC2)=NC(=N1)SCC1C=CC(C)=CC=1

Computed Properties

• Exact Mass: 304.0800974g/mol
• Monoisotopic Mass: 304.0800974g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 307
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.1
• Topological Polar Surface Area: 51.1Ų

Experimental Properties

• Density: 1.27±0.1 g/cm3(Predicted)
• Boiling Point: 465.5±45.0 °C(Predicted)
• pka: -0.15±0.20(Predicted)